Cas no 1105204-67-8 (N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1105204-67-8
• MF: C₁₄H₁₂N₄O₅S
• MW: 348.333881378174
• CID: 5471501
• Update Time: 2025-10-22

N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide, 5-methyl-N-[5-[4-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-
• N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C14H12N4O5S/c1-8-7-11(18-23-8)12(19)15-14-17-16-13(22-14)9-3-5-10(6-4-9)24(2,20)21/h3-7H,1-2H3,(H,15,17,19)
• InChI Key： MSNVXITXIWRXFY-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=NN=C(C3=CC=C(S(C)(=O)=O)C=C3)O2)=O)=N1

Additional information on N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide

Research Brief on N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide (CAS: 1105204-67-8)

In recent years, the compound N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide (CAS: 1105204-67-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and oxazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing byproduct formation and improving scalability. The compound's structural features, including the methanesulfonylphenyl group, contribute to its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and proliferative pathways. For instance, research has demonstrated its efficacy in inhibiting cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), both of which are critical mediators in inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). These findings underscore the compound's potential as a multi-target therapeutic agent.

In preclinical models, N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide has shown favorable pharmacokinetic properties, including good oral bioavailability and a prolonged half-life. Animal studies have further corroborated its therapeutic efficacy, with significant reductions in inflammatory markers and tumor growth observed in treated subjects. These results highlight the compound's potential for translation into clinical trials, pending further toxicological and safety assessments.

Despite these promising findings, challenges remain in the development of this compound. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive in vitro and in vivo studies. Additionally, the optimization of formulation strategies to enhance drug delivery and minimize adverse effects is an area of active research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical application.

In conclusion, N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activity position it as a potential therapeutic for a range of inflammatory and proliferative disorders. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining challenges in its path to clinical use.